Cas no 1096824-13-3 (2-Amino-4,5-dimethyl-1-(4-propylphenyl)-1H-pyrrole-3-carbonitrile)

• Product Name: 2-Amino-4,5-dimethyl-1-(4-propylphenyl)-1H-pyrrole-3-carbonitrile
• CAS No: 1096824-13-3
• MF: C₁₆H₁₉N₃
• MW: 253.342163324356
• CID: 1084935
• PubChem ID: 43378739
• Update Time: 2025-04-20

2-Amino-4,5-dimethyl-1-(4-propylphenyl)-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4,5-dimethyl-1-(4-propylphenyl)-1H-pyrrole-3-carbonitrile
• 2-amino-4,5-dimethyl-1-(4-propylphenyl)pyrrole-3-carbonitrile
• 1096824-13-3
• AKOS005870557

• Inchi： 1S/C16H19N3/c1-4-5-13-6-8-14(9-7-13)19-12(3)11(2)15(10-17)16(19)18/h6-9H,4-5,18H2,1-3H3
• InChI Key： FZJYFGFGFBGTIS-UHFFFAOYSA-N
• SMILES： N1(C(=C(C#N)C(C)=C1C)N)C1C=CC(=CC=1)CCC

Computed Properties

• Exact Mass: 253.157897619g/mol
• Monoisotopic Mass: 253.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 54.7Ų